Thiamine nitrate
Thiamine nitrate
3-((4-Amino-2-methyl-5-pyrimidinyl)methyl)-5-(2- hydroxyethyl)-4-methylthiazolium chloride.
Brand Name:
Vulcanchem
CAS No.:
532-43-4
VCID:
VC20880808
InChI:
InChI=1S/C12H17N4OS.NO3/c1-8-11(3-4-17)18-7-16(8)6-10-5-14-9(2)15-12(10)13;2-1(3)4/h5,7,17H,3-4,6H2,1-2H3,(H2,13,14,15);/q+1;-1
SMILES:
CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCO.[N+](=O)([O-])[O-]
Molecular Formula:
C12H17N4OS.NO3
C12H17N5O4S
C12H17N5O4S
Molecular Weight:
327.36 g/mol
Thiamine nitrate
CAS No.: 532-43-4
Cat. No.: VC20880808
Molecular Formula: C12H17N4OS.NO3
C12H17N5O4S
Molecular Weight: 327.36 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-((4-Amino-2-methyl-5-pyrimidinyl)methyl)-5-(2- hydroxyethyl)-4-methylthiazolium chloride. |
|---|---|
| CAS No. | 532-43-4 |
| Molecular Formula | C12H17N4OS.NO3 C12H17N5O4S |
| Molecular Weight | 327.36 g/mol |
| IUPAC Name | 2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethanol;nitrate |
| Standard InChI | InChI=1S/C12H17N4OS.NO3/c1-8-11(3-4-17)18-7-16(8)6-10-5-14-9(2)15-12(10)13;2-1(3)4/h5,7,17H,3-4,6H2,1-2H3,(H2,13,14,15);/q+1;-1 |
| Standard InChI Key | UIERGBJEBXXIGO-UHFFFAOYSA-N |
| SMILES | CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCO.[N+](=O)([O-])[O-] |
| Canonical SMILES | CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCO.[N+](=O)([O-])[O-] |
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